Cas no 1213091-54-3 ((1R)-1-(furan-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(furan-3-yl)ethan-1-amine
• CAS No: 1213091-54-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 5167410
• PubChem ID: 55276807
• Update Time: 2025-06-09

(1R)-1-(furan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-FURYL)ETHYLAMINE
• (1R)-1-(furan-3-yl)ethan-1-amine
• (R)-1-(furan-3-yl)ethanamine
• (R)-1-(Furan-3-yl)ethan-1-amine
• N16718
• 3-Furanmethanamine, α-methyl-, (αR)-

• Inchi： 1S/C6H9NO/c1-5(7)6-2-3-8-4-6/h2-5H,7H2,1H3/t5-/m1/s1
• InChI Key： SBVKKZRVKMOURL-RXMQYKEDSA-N
• SMILES： O1C=CC(=C1)[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• XLogP3: 0.2
• Topological Polar Surface Area: 39.2

Additional information on (1R)-1-(furan-3-yl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(furan-3-yl)ethan-1-amine and Its Applications in Chemical Biology and Medicine

The compound (1R)-1-(furan-3-yl)ethan-1-amine, with the CAS number 1213091-54-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amine, characterized by its furan ring and stereogenic center, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The compound's unique structural features make it a valuable candidate for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for (1R)-1-(furan-3-yl)ethan-1-amine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient enantioselective synthesis using asymmetric hydrogenation of the corresponding enamine precursor. This method achieved high enantiomeric excess (ee > 98%) and good yield, making it suitable for large-scale production. The availability of this compound in high purity is crucial for further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that (1R)-1-(furan-3-yl)ethan-1-amine exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro studies using cell-based assays have shown its affinity for serotonin receptors, particularly the 5-HT_2A subtype, suggesting potential applications in neuropsychiatric disorders. Additionally, molecular docking studies have provided insights into the binding interactions between this compound and its target receptors, offering a foundation for the design of more potent and selective analogs.

Beyond its direct pharmacological effects, (1R)-1-(furan-3-yl)ethan-1-amine has also been explored as a chiral auxiliary in asymmetric synthesis. Its ability to induce stereoselectivity in various chemical transformations has been demonstrated in recent catalytic studies. For instance, researchers have successfully employed this amine in the asymmetric alkylation of carbonyl compounds, yielding products with high enantioselectivity. Such applications highlight the versatility of this compound in synthetic chemistry.

In conclusion, (1R)-1-(furan-3-yl)ethan-1-amine (CAS: 1213091-54-3) represents a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Ongoing research continues to uncover new aspects of its biological activity and utility in drug design. Future studies may focus on expanding its therapeutic applications and further optimizing its synthetic accessibility to meet the growing demand in pharmaceutical development.